Cas no 1214341-00-0 (2-Chloro-3-(2-fluorophenyl)thiophene)

• Product Name: 2-Chloro-3-(2-fluorophenyl)thiophene
• CAS No: 1214341-00-0
• MF: C₁₀H₆ClFS
• MW: 212.671043872833
• CID: 4966132
• Update Time: 2025-05-19

2-Chloro-3-(2-fluorophenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(2-fluorophenyl)thiophene
• 2-Chloro-3-(2-fluorophenyl)thiophene

• Inchi： 1S/C10H6ClFS/c11-10-8(5-6-13-10)7-3-1-2-4-9(7)12/h1-6H
• InChI Key： ZJXZRTXRWCTDBT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)C1C=CC=CC=1F

Computed Properties

• Exact Mass: 211.9862772 g/mol
• Monoisotopic Mass: 211.9862772 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2
• Molecular Weight: 212.67

Additional information on 2-Chloro-3-(2-fluorophenyl)thiophene

Introduction to 2-Chloro-3-(2-fluorophenyl)thiophene (CAS No: 1214341-00-0)

2-Chloro-3-(2-fluorophenyl)thiophene, identified by its Chemical Abstracts Service (CAS) number 1214341-00-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule features a thiophene core substituted with a chlorine atom at the 2-position and a 2-fluorophenyl group at the 3-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The thiophene ring, a five-membered aromatic structure containing sulfur, is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets in a manner similar to benzene derivatives but with distinct electronic properties. The presence of both chloro and fluorine substituents introduces regions of electrophilic and nucleophilic reactivity, respectively, which are highly exploited in synthetic methodologies. These functional groups facilitate further derivatization, enabling the construction of complex molecular architectures essential for drug discovery.

In recent years, there has been growing interest in thiophene derivatives as scaffolds for pharmaceuticals. The fluorine atom, in particular, is renowned for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. For instance, fluorine substitution has been shown to enhance the bioavailability and reduce the metabolic clearance of certain small-molecule drugs. The chloro group serves as a versatile handle for nucleophilic substitution reactions, allowing chemists to introduce diverse functional moieties at specific positions on the thiophene ring.

The synthesis of 2-Chloro-3-(2-fluorophenyl)thiophene typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the Friedel-Crafts alkylation or acylation of thiophene derivatives followed by halogenation and subsequent functional group interconversion. Advanced synthetic techniques, such as cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), have also been employed to construct the desired thiophene framework with high precision.

Recent advancements in computational chemistry have further enhanced the design and optimization of thiophene-based compounds like 2-Chloro-3-(2-fluorophenyl)thiophene. Molecular modeling studies have demonstrated that this compound exhibits favorable interactions with biological targets such as enzymes and receptors, making it a promising candidate for further pharmacological investigation. Additionally, high-throughput screening (HTS) techniques have been utilized to rapidly assess the biological activity of libraries containing this type of scaffold.

In the context of drug discovery, 2-Chloro-3-(2-fluorophenyl)thiophene has been explored as a precursor for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of electron-withdrawing groups like chlorine and fluorine can fine-tune the electronic properties of the molecule, influencing its binding mode to protein targets. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory effects on specific kinases while maintaining good selectivity against off-target enzymes.

The role of fluorinated thiophenes in medicinal chemistry extends beyond kinase inhibition. These compounds have also been investigated for their potential as antiviral agents, antimicrobial agents, and even as components of photodynamic therapy (PDT) regimens. The unique photophysical properties exhibited by certain fluorothiophenes make them attractive candidates for developing novel PDT agents capable of selectively destroying cancer cells upon light activation.

From a synthetic chemistry perspective, the versatility of 2-Chloro-3-(2-fluorophenyl)thiophene lies in its ability to serve as a building block for more complex structures. By employing palladium-catalyzed coupling reactions or transition-metal-catalyzed functionalization strategies, chemists can introduce additional substituents or expand the molecular framework while retaining key pharmacological motifs. This flexibility has enabled the rapid generation of diverse chemical libraries for screening purposes.

The industrial production and handling of 2-Chloro-3-(2-fluorophenyl)thiophene must adhere to stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to characterize the compound and monitor reaction progress during synthesis. Furthermore, storage conditions must be carefully controlled to prevent degradation due to moisture or air exposure.

As research in medicinal chemistry continues to evolve, compounds like 2-Chloro-3-(2-fluorophenyl)thiophene will undoubtedly play an increasingly important role in drug development pipelines. The integration of cutting-edge synthetic methodologies with advanced computational tools promises to accelerate the discovery process and bring new therapeutic options to patients worldwide. The continued exploration of fluorinated heterocycles remains a vibrant area of scientific inquiry with significant implications for human health.